5-Amino-6-((2-hydroxyethyl)amino)pyrimidin-4(3H)-one
Overview
Description
5-Amino-6-((2-hydroxyethyl)amino)pyrimidin-4(3H)-one, also known as HEPP, is a pyrimidine derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. HEPP is a heterocyclic compound that contains both amine and hydroxyl functional groups, which make it an attractive candidate for drug development. In
Mechanism of Action
The mechanism of action of 5-Amino-6-((2-hydroxyethyl)amino)pyrimidin-4(3H)-one is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways. 5-Amino-6-((2-hydroxyethyl)amino)pyrimidin-4(3H)-one has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. 5-Amino-6-((2-hydroxyethyl)amino)pyrimidin-4(3H)-one has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
5-Amino-6-((2-hydroxyethyl)amino)pyrimidin-4(3H)-one has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are associated with various diseases such as cancer and neurodegenerative diseases. 5-Amino-6-((2-hydroxyethyl)amino)pyrimidin-4(3H)-one has also been shown to induce cell death in cancer cells through the activation of apoptosis.
Advantages and Limitations for Lab Experiments
5-Amino-6-((2-hydroxyethyl)amino)pyrimidin-4(3H)-one has several advantages for lab experiments. It is relatively easy to synthesize and is stable under a variety of conditions. 5-Amino-6-((2-hydroxyethyl)amino)pyrimidin-4(3H)-one also has a low toxicity profile, which makes it a safe candidate for drug development. However, 5-Amino-6-((2-hydroxyethyl)amino)pyrimidin-4(3H)-one has some limitations, including its poor solubility in aqueous solutions and its limited bioavailability.
Future Directions
There are many future directions for the study of 5-Amino-6-((2-hydroxyethyl)amino)pyrimidin-4(3H)-one. One potential direction is the development of 5-Amino-6-((2-hydroxyethyl)amino)pyrimidin-4(3H)-one-based drugs for the treatment of various diseases. Another potential direction is the study of 5-Amino-6-((2-hydroxyethyl)amino)pyrimidin-4(3H)-one's mechanism of action and its interactions with various enzymes and signaling pathways. Additionally, the development of new synthesis methods for 5-Amino-6-((2-hydroxyethyl)amino)pyrimidin-4(3H)-one could lead to the discovery of new derivatives with improved properties.
Scientific Research Applications
5-Amino-6-((2-hydroxyethyl)amino)pyrimidin-4(3H)-one has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess anti-inflammatory, anti-cancer, and anti-viral properties. 5-Amino-6-((2-hydroxyethyl)amino)pyrimidin-4(3H)-one has also been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
5-amino-4-(2-hydroxyethylamino)-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4O2/c7-4-5(8-1-2-11)9-3-10-6(4)12/h3,11H,1-2,7H2,(H2,8,9,10,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXSORAPXDVLKGV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C(C(=O)N1)N)NCCO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60492184 |
Source
|
| Record name | 5-Amino-6-[(2-hydroxyethyl)amino]pyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60492184 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-6-((2-hydroxyethyl)amino)pyrimidin-4(3H)-one | |
CAS RN |
61667-19-4 |
Source
|
| Record name | 5-Amino-6-[(2-hydroxyethyl)amino]-4(3H)-pyrimidinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=61667-19-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Amino-6-[(2-hydroxyethyl)amino]pyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60492184 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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